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Compound Name: 6-Bnz-5'-AMP

Cat. No.: B15571036 Get Quote

An In-depth Examination of N⁶-Benzoyladenosine-5'-
O-monophosphate as a Plant Growth Regulator
For Immediate Release

This technical guide provides a comprehensive overview of 6-Bnz-5'-AMP (N⁶-

Benzoyladenosine-5'-O-monophosphate), a synthetic purine derivative. The document is

intended for researchers, scientists, and professionals in drug development and plant biology,

detailing the compound's known functions, potential mechanisms of action, and its place within

the broader context of cytokinin activity.

Executive Summary
6-Bnz-5'-AMP is a lipophilic analog of adenosine-5'-O-monophosphate and is recognized as a

potential metabolite of N⁶-Benzoyl-cAMP.[1][2][3] Its primary and most well-documented

function is its activity as a cytokinin, a class of plant growth substances that promote cell

division, or cytokinesis, in plant roots and shoots. This guide synthesizes the available scientific

information to provide a detailed understanding of this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6-Bnz-5'-AMP is presented below.
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Property Value

Full Name N⁶-Benzoyladenosine-5'-O-monophosphate

Synonyms 6-Bnz-5'-AMP

Molecular Formula C₁₇H₁₈N₅O₈P

CAS Number 40871-55-4

Description
A lipophilic analogue of adenosine-5'-O-

monophosphate.[1][2][3]

Core Function: Cytokinin Activity
The principal biological function attributed to 6-Bnz-5'-AMP is its cytokinin activity, as

demonstrated in tobacco and soybean tissue culture assays.[1][2][4] Cytokinins are a class of

plant hormones that play a crucial role in the regulation of plant growth and development. Their

effects are wide-ranging and include:

Stimulation of Cell Division: The hallmark of cytokinin activity is the promotion of cytokinesis.

Shoot Initiation and Growth: In tissue culture, cytokinins, in conjunction with auxins, are used

to induce the formation of shoots from callus.

Delay of Senescence: Cytokinins can delay the aging of leaves and other plant organs by

preventing the breakdown of chlorophyll and proteins.

Regulation of Nutrient Allocation: They influence the movement of nutrients within the plant,

establishing "sinks" where nutrients accumulate.

While 6-Bnz-5'-AMP is known to exhibit cytokinin activity, it is important to note that nucleotide

derivatives of cytokinins are generally considered to be inactive forms.[5] They often require

metabolic conversion to their corresponding nucleobase to exert their biological effects.[5]

Proposed Mechanism of Action and Signaling
Pathway
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The precise signaling pathway for 6-Bnz-5'-AMP has not been explicitly detailed in the

available literature. However, based on its classification as a cytokinin, its mechanism of action

is presumed to follow the general cytokinin signaling pathway. This pathway is a multi-step

phosphorelay system analogous to bacterial two-component systems.

A generalized workflow for assessing the cytokinin activity of a compound like 6-Bnz-5'-AMP is

outlined below.
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Diagram 1: Generalized Workflow for Cytokinin Activity Assay
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Diagram 1: Generalized Workflow for Cytokinin Activity Assay
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The presumed signaling cascade initiated by an active cytokinin is depicted in the following

diagram. It is hypothesized that 6-Bnz-5'-AMP would need to be metabolized to its active

nucleobase form, N⁶-Benzoyladenine, to initiate this cascade.
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Diagram 2: Generalized Cytokinin Signaling Pathway
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Diagram 2: Generalized Cytokinin Signaling Pathway
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Experimental Protocols
Detailed experimental protocols for the synthesis and bioassays of 6-Bnz-5'-AMP were first

described by Martin et al. in 1973. While the full text of this original publication is not widely

available, a general methodology for cytokinin bioassays can be outlined.

General Protocol for Tobacco Callus Bioassay:

Medium Preparation: A basal plant tissue culture medium (e.g., Murashige and Skoog) is

prepared, supplemented with auxin (e.g., indole-3-acetic acid) and varying concentrations of

the test compound (6-Bnz-5'-AMP). A control medium without the test compound and a

positive control with a known cytokinin (e.g., kinetin) are also prepared.

Tissue Explant: Tobacco pith tissue is aseptically excised and placed onto the prepared

media.

Incubation: The cultures are maintained in a growth chamber under controlled conditions of

light and temperature for a period of 3-5 weeks.

Data Collection: The growth of the callus tissue is quantified by measuring the fresh and dry

weight. The degree of cell proliferation and differentiation is also noted.

Analysis: The growth promotion by 6-Bnz-5'-AMP is compared to the negative and positive

controls to determine its relative cytokinin activity.

Applications in Research and Development
As a synthetic cytokinin, 6-Bnz-5'-AMP and its analogs are valuable tools for:

Plant Biotechnology: Used in micropropagation and tissue culture to regenerate plants and

produce desirable traits.

Agricultural Research: Studying the fundamental processes of plant growth and

development, including cell division, shoot formation, and senescence.

Horticulture: The related compound, 6-benzylaminopurine (BAP), is used to improve the

post-harvest life of green vegetables and cut flowers.[6]
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Conclusion
6-Bnz-5'-AMP is a synthetic nucleotide analog with established cytokinin activity. Its function is

intrinsically linked to the complex hormonal regulation of plant growth and development. While

it is likely a pro-hormone that requires metabolic activation, it serves as a valuable chemical

tool for probing the mechanisms of cell division and differentiation in plants. Further research

into its specific metabolism and interaction with cytokinin receptors would provide a more

complete understanding of its biological role.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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